Cas no 4200-06-0 (1-Ethynyl-4-phenoxybenzene)

1-Ethynyl-4-phenoxybenzene is a high-purity aromatic compound featuring an ethynyl group and a phenoxy substituent on a benzene ring. Its rigid molecular structure and terminal alkyne functionality make it valuable in organic synthesis, particularly for cross-coupling reactions and polymer applications. The compound exhibits excellent thermal stability and serves as a versatile intermediate in advanced material development.
1-Ethynyl-4-phenoxybenzene structure
1-Ethynyl-4-phenoxybenzene structure
Product Name:1-Ethynyl-4-phenoxybenzene
CAS No:4200-06-0
MF:C14H10O
MW:194.228603839874
MDL:MFCD03839992
CID:325028
PubChem ID:12788024
Update Time:2025-06-17

1-Ethynyl-4-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Ethynyl-4-phenoxybenzene
    • Benzene,1-ethynyl-4-phenoxy-
    • (p-phenoxyphenyl)acetylene
    • 1-(4-ethynylphenoxy)benzene
    • 4'-Phenoxyphenyl acetylene
    • F2108-0336
    • 4'-(Phenoxy)phenylacetylene
    • EN300-236440
    • CS-0072304
    • 4200-06-0
    • 1-ethynyl-4-phenoxy-benzene
    • LKMNQDOAPYPSNH-UHFFFAOYSA-N
    • 1-Ethynyl-4-phenoxybenzene, 97%
    • AB91834
    • MFCD03839992
    • AS-58867
    • DTXSID40509865
    • AKOS005208482
    • Q-102464
    • SCHEMBL309042
    • FT-0635179
    • DB-012642
    • MDL： MFCD03839992
    • Inchi： 1S/C14H10O/c1-2-12-8-10-14(11-9-12)15-13-6-4-3-5-7-13/h1,3-11H
    • InChI Key： LKMNQDOAPYPSNH-UHFFFAOYSA-N
    • SMILES： O(C1C=CC=CC=1)C1C=CC(C#C)=CC=1

Computed Properties

  • Exact Mass: 194.07300
  • Monoisotopic Mass: 194.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Color/Form: liquid
  • Density: 1.074 g/mL at 25 °C(lit.)
  • Melting Point: 284 °C (decomposition)
  • Boiling Point: 90-95 °C/0.4 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.6060(lit.)
  • Solubility: Insuluble (3.1E-3 g/L) (25 ºC),
  • PSA: 9.23000
  • LogP: 3.46020
  • Solubility: Not determined

1-Ethynyl-4-phenoxybenzene Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H317-H318-H413
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 41-43
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R41; R43
  • Storage Condition：Sealed in dry,2-8°C

1-Ethynyl-4-phenoxybenzene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Ethynyl-4-phenoxybenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
521213-1G
1-Ethynyl-4-phenoxybenzene
 4200-06-0
1g
 ¥1070.06 2023-12-05
TRC
E154456-100mg
1-Ethynyl-4-phenoxybenzene
 4200-06-0
100mg
 $ 50.00 2022-06-05
TRC
E154456-500mg
1-Ethynyl-4-phenoxybenzene
 4200-06-0
500mg
 $ 160.00 2022-06-05
TRC
E154456-1g
1-Ethynyl-4-phenoxybenzene
 4200-06-0
1g
 $ 250.00 2022-06-05
Fluorochem
040478-1g
4'-Phenoxyphenyl acetylene
 4200-06-0 98%
1g
 ￡141.00 2022-03-01
Fluorochem
040478-5g
4'-Phenoxyphenyl acetylene
 4200-06-0 98%
5g
 ￡512.00 2022-03-01
Fluorochem
040478-25g
4'-Phenoxyphenyl acetylene
 4200-06-0 98%
25g
 ￡1838.00 2022-03-01
Ambeed
A459036-100mg
1-Ethynyl-4-phenoxybenzene
 4200-06-0 97%
100mg
 $30.00 2022-05-17
Ambeed
A459036-250mg
1-Ethynyl-4-phenoxybenzene
 4200-06-0 97%
250mg
 $47.00 2022-05-17
Ambeed
A459036-1g
1-Ethynyl-4-phenoxybenzene
 4200-06-0 97%
1g
 $109.00 2022-05-17

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